Ethyl 2-cyano-3-(dimethylamino)acrylate
Overview
Description
Ethyl 2-cyano-3-(dimethylamino)acrylate is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 119920. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Eco-Friendly Synthesis
- Transamination and Aza-Annulation Reactions : Utilized as a starting material for solvent-free synthesis of new ethyl β-hydrazino acrylates and 1,2-dihydropyrazol-3-ones, exhibiting efficiency under microwave irradiations. This approach contributes to eco-friendly chemical processes (Meddad et al., 2001).
Polymer Science
- Charge-Shifting Polycations : Investigated for its role in the hydrolytic stability of polymers, particularly in applications like biomaterials and wastewater treatment. The study explores how the nature of nonmethyl α-substituents in polymers affects the rate of ester hydrolysis, shifting net polymer charge from cationic toward anionic (Ros et al., 2018).
- Polymeric Nanocarriers for Controlled Release : Used in the formation of amphiphilic block copolymers, demonstrating multi-responsive behaviors to UV, temperature, CO2, and pH, relevant for controlled release of bioactive agents (Wang et al., 2013).
Material Science
- Crystal Growth and Characterization : The growth of ethyl 2-cyano 3-(4-(dimethylamino) phenyl) acrylate crystals was achieved through a slow cooling method. These crystals have been studied for their structural, optical, thermal, and electrical properties, indicating potential in materials science applications (Kotteswaran et al., 2017).
Chemical Synthesis
- New Access to Alkylamino Acrylates : The compound has been used in regioselective coupling processes for the synthesis of alkylamino acrylates, opening avenues for new chemical syntheses (Arfaoui & Amri, 2009).
Safety and Hazards
Ethyl 2-cyano-3-(dimethylamino)acrylate can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapours/spray of this compound . In case of skin contact, wash with plenty of water and consult a doctor . If inhaled, remove the person to fresh air and keep them comfortable for breathing .
Mechanism of Action
Target of Action
Ethyl 2-cyano-3-(dimethylamino)acrylate is an organic compound that serves as an important intermediate in organic synthesis . The primary targets of this compound are various biochemical entities involved in the synthesis of carbonyl compounds, peptides, and heterocyclic compounds .
Mode of Action
The compound interacts with its targets through chemical reactions, facilitating the synthesis of a wide range of organic compounds . The exact mode of action depends on the specific synthesis process and the other reactants involved.
Pharmacokinetics
It’s important to note that the compound is an irritant and can cause harm if inhaled, ingested, or if it comes into contact with the skin .
Result of Action
The primary result of the action of this compound is the synthesis of a variety of organic compounds, including carbonyl compounds, peptides, and heterocyclic compounds . These compounds have a wide range of applications in biochemistry and medicine.
Biochemical Analysis
Biochemical Properties
It is known that this compound can interact with various enzymes, proteins, and other biomolecules in the context of organic synthesis . The nature of these interactions largely depends on the specific reactions and conditions involved.
Cellular Effects
It is known that this compound can potentially cause skin irritation, serious eye irritation, and respiratory irritation . Therefore, it is important to handle this compound with appropriate protective equipment .
Molecular Mechanism
It is known that this compound can participate in various chemical reactions as an intermediate, potentially interacting with various biomolecules and influencing gene expression, enzyme activity, and other molecular processes .
Temporal Effects in Laboratory Settings
It is known that this compound is sensitive to light and air .
Dosage Effects in Animal Models
It is known that this compound can potentially cause skin irritation, serious eye irritation, and respiratory irritation .
Metabolic Pathways
It is known that this compound can participate in various chemical reactions as an intermediate, potentially interacting with various enzymes and cofactors .
Transport and Distribution
It is known that this compound is soluble in organic solvents such as ethanol or dimethylformamide .
Subcellular Localization
Given its chemical properties, it is likely that this compound can diffuse across cell membranes and distribute throughout the cell .
Properties
IUPAC Name |
ethyl (E)-2-cyano-3-(dimethylamino)prop-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-4-12-8(11)7(5-9)6-10(2)3/h6H,4H2,1-3H3/b7-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZEPXNTYHXGQOO-VOTSOKGWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CN(C)C)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=C/N(C)C)/C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16849-87-9 | |
Record name | Ethyl 2-cyano 3 dimethyl amino acrylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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